Cas no 14628-46-7 (3,6-Pyridazinedione,1,2-dihydro-1-(hydroxymethyl)-)

3,6-Pyridazinedione,1,2-dihydro-1-(hydroxymethyl)- structure
14628-46-7 structure
Product Name:3,6-Pyridazinedione,1,2-dihydro-1-(hydroxymethyl)-
CAS No:14628-46-7
MF:C5H6N2O3
MW:142.1127409935
CID:177821
PubChem ID:232161
Update Time:2025-04-19

3,6-Pyridazinedione,1,2-dihydro-1-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione,1,2-dihydro-1-(hydroxymethyl)-
    • 2-(hydroxymethyl)-1H-pyridazine-3,6-dione
    • 1-(Hydroxymethyl)-1,2-dihydro-3,6-pyridazinedione
    • 1-(hydroxymethyl)-1,2-dihydropyridazine-3,6-dione
    • 1-hydroxymethyl-1,2-dihydro-pyridazine-3,6-dione
    • 2-Hydroxymethyl-6-hydroxy-3(2H)pyridazinon
    • 6-Hydroxy-2-hydroxymethyl-3(2H)-pyridazinon
    • AC1L5N9Z
    • AC1Q6BZK
    • AR-1B3025
    • CTK4C4901
    • KST-1B0977
    • NSC29232
    • 0X8Z265YO3
    • 3(2H)-PYRIDAZINONE, 6-HYDROXY-2-(HYDROXYMETHYL)-
    • 1,2-DIHYDRO-1-(HYDROXYMETHYL)-3,6-PYRIDAZINEDIONE
    • 14628-46-7
    • NSC-29232
    • NSC 29232
    • DTXSID10163337
    • UNII-0X8Z265YO3
    • Inchi: 1S/C5H6N2O3/c8-3-7-5(10)2-1-4(9)6-7/h1-2,8H,3H2,(H,6,9)
    • InChI Key: VICDFJLHZGCTDV-UHFFFAOYSA-N
    • SMILES: OCN1C(C=CC(N1)=O)=O

Computed Properties

  • Exact Mass: 142.03788
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.64
  • LogP: -1.51360
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